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Compound of Interest

Compound Name: 1-Cyclopentene-1-methanol

CAS No.: 1120-80-5

Cat. No.: B3045692

Get Quote

Chemical Identity & Hazard Profile
Before initiating disposal, you must validate the waste stream against the chemical's specific

properties. 1-Cyclopentene-1-methanol is an unsaturated cyclic alcohol, distinct from its

saturated counterparts, presenting specific flammability and reactivity risks.
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Parameter Value/Description Operational Implication

CAS Number 1605-34-1
Unique identifier for waste

labeling.

Molecular Formula C₆H₁₀O Organic, non-halogenated.

Flash Point ~62°C (143.6°F)

Combustible Liquid (Class

IIIA). While it falls just above

the RCRA Ignitable cutoff

(60°C), it burns readily and

must be kept away from

oxidizers.

Solubility Low/Immiscible in water

DO NOT DISPOSE DOWN

DRAIN. It will phase separate,

creating potential blockages

and vapor pockets in

plumbing.

Reactivity

Incompatible with strong

oxidizers, acid chlorides, acid

anhydrides.[1]

Segregate strictly from

oxidizing waste streams (e.g.,

Nitric acid, Peroxides) to

prevent exothermic runaway.

Core Directive: The Disposal Workflow
Do not treat this chemical as "general trash" or "aqueous waste." It requires a dedicated

Organic Solvent Waste stream.

A. Waste Segregation (The "Why" and "How")
Causality: 1-Cyclopentene-1-methanol is a non-halogenated organic solvent. Mixing it with

halogenated waste (like chloroform or DCM) unnecessarily increases the cost of disposal

(incineration requirements differ). Mixing it with aqueous waste creates a biphasic mixture that

complicates treatment.

Primary Stream: Non-Halogenated Organic Solvents.
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Acceptable Co-solvents: Acetone, Methanol, Ethanol, Ethyl Acetate.

Prohibited Mixtures: Do not mix with Chromic Acid, Piranha solution, or concentrated Nitric

Acid.

B. Container Selection & Labeling
Material: High-Density Polyethylene (HDPE) or Glass (Amber preferred if peroxides are a

concern, though less critical here).

Venting: Use a cap with a pressure-relief mechanism if there is any risk of residual reaction,

though standard screw caps are generally acceptable for pure solvent.

Labeling: Must explicitly state:

"Hazardous Waste - Organic Solvents"

Constituents: "1-Cyclopentene-1-methanol" (Write out full name; do not use

abbreviations).

Hazards: "Combustible," "Irritant."

C. Self-Validating Protocol (Trustworthiness)
To ensure the waste stream is safe, perform this 3-point check before sealing the container:

Phase Check: Is the waste clear/homogeneous? If you see layers, you have accidentally

introduced water or an immiscible component. Document this on the label.

Thermal Check: Touch the container (with PPE). Is it warm? If yes, a reaction is occurring.

Do not cap. Move to a fume hood and allow to cool/vent.

pH Check: If the waste was part of a reaction quench, verify pH is between 5-9. Acidic

residues can catalyze polymerization or degradation of the alcohol.

Visualized Workflows
Figure 1: Waste Stream Decision Tree
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This logic gate ensures 1-Cyclopentene-1-methanol ends up in the correct incineration

stream.

Waste: 1-Cyclopentene-1-methanol

Is the waste pure chemical?

Is it mixed with other solvents?

No

Stream A: Non-Halogenated Organic
(High BTU Incineration)

YesDoes mixture contain Oxidizers?

Does mixture contain Halogens?
(DCM, Chloroform, etc.)

No

Stream B: Halogenated Organic
(Specific Incineration)

Yes

No

STOP: Reactive Waste Protocol
Neutralize separately first

Yes (Danger)

Click to download full resolution via product page

Caption: Decision logic for segregating 1-Cyclopentene-1-methanol waste to ensure

compatibility and regulatory compliance.

Figure 2: Spill Cleanup & Disposal Protocol
In the event of a spill, speed and containment are critical to prevent vapor buildup.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b3045692/docs?utm_src=pdf-body#1-cyclopentene-1-methanol-proper-disposal-procedures
https://www.benchchem.com/product/b3045692/docs?utm_src=pdf-body-img#1-cyclopentene-1-methanol-proper-disposal-procedures
https://www.benchchem.com/product/b3045692/docs?utm_src=pdf-body#1-cyclopentene-1-methanol-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3045692?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Detected Remove Ignition Sources
(Hot plates, sparks)

Assess Volume
(< 100mL vs > 100mL)

Don PPE:
Nitrile Gloves, Goggles,

Lab Coat

Absorb with
Vermiculite or Sand

Collect into
Solid Waste Container

Label as
'Solvent Contaminated Debris'

Click to download full resolution via product page

Caption: Operational workflow for safely managing minor laboratory spills of 1-Cyclopentene-
1-methanol.

Regulatory & Compliance Context
While 1-Cyclopentene-1-methanol does not always carry a specific "U" or "P" RCRA code

(unless it is a commercial chemical product being discarded unused, in which case

determinations must be made based on ignitability), it is regulated by its characteristics.[2]

RCRA Classification: If the waste mixture has a flash point < 60°C (due to other solvents), it

is D001 (Ignitable). Even if pure (Flash point ~62°C), best practice dictates managing it as

ignitable waste.

Sewer Ban: Under no circumstances should this be poured down the sink. The Clean Water

Act and local POTW (Publicly Owned Treatment Works) regulations prohibit the discharge of

organic solvents that can form toxic vapors or explosive atmospheres.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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